![molecular formula C23H18F3N5O3 B1263582 N-[2-methyl-5-[[[3-(4-methyl-1-imidazolyl)-5-(trifluoromethyl)phenyl]-oxomethyl]amino]phenyl]-5-isoxazolecarboxamide](/img/structure/B1263582.png)
N-[2-methyl-5-[[[3-(4-methyl-1-imidazolyl)-5-(trifluoromethyl)phenyl]-oxomethyl]amino]phenyl]-5-isoxazolecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-methyl-5-[[[3-(4-methyl-1-imidazolyl)-5-(trifluoromethyl)phenyl]-oxomethyl]amino]phenyl]-5-isoxazolecarboxamide is a member of benzamides.
Scientific Research Applications
Gene Expression Modulation
A study by Płoszaj et al. (2016) explored the potential of 5-amino-3-methyl-4-isoxazolecarboxylic acid hydrazide (HIX), a synthetic isoxazole derivative, for anti-inflammatory drug development. The study demonstrated the modulation of autoimmune and inflammatory genes in human Caco-2 cultured cells, indicating the potential for clinical development as a disease-modifying agent in applications distinct from Leflunomide, another immuno-suppressive disease-modifying antirheumatic drug (Płoszaj et al., 2016).
Synthesis Processes
Wang Cong-zhan (2009) described the synthesis process of Nilotinib, an antitumor agent, involving reactions with various compounds including 5-bromo-3-(trifluoromethyl)phenylamine and 4-methyl-1H-imidazole. The synthesis of Nilotinib demonstrates the pharmaceutical applications of related chemical structures (Wang Cong-zhan, 2009).
Glycine Transporter Inhibition
Yamamoto et al. (2016) identified a compound structurally similar to the query chemical as a potent and orally available glycine transporter 1 (GlyT1) inhibitor. The compound showed promise in influencing central nervous system functions, highlighting the relevance of such compounds in neurological research (Yamamoto et al., 2016).
Anticonvulsant Properties
Lepage et al. (1992) studied N-aryl isoxazolecarboxamide and N-isoxazolylbenzamide compounds for their anticonvulsant action. The research contributes to understanding the therapeutic potential of isoxazole derivatives in treating convulsive disorders (Lepage et al., 1992).
Novel Amino Pyrazole Derivatives
Shah et al. (2018) synthesized novel amino pyrazole derivatives and evaluated their medicinal value, which could have implications for the development of new pharmaceutical compounds (Shah et al., 2018).
properties
Product Name |
N-[2-methyl-5-[[[3-(4-methyl-1-imidazolyl)-5-(trifluoromethyl)phenyl]-oxomethyl]amino]phenyl]-5-isoxazolecarboxamide |
---|---|
Molecular Formula |
C23H18F3N5O3 |
Molecular Weight |
469.4 g/mol |
IUPAC Name |
N-[2-methyl-5-[[3-(4-methylimidazol-1-yl)-5-(trifluoromethyl)benzoyl]amino]phenyl]-1,2-oxazole-5-carboxamide |
InChI |
InChI=1S/C23H18F3N5O3/c1-13-3-4-17(10-19(13)30-22(33)20-5-6-28-34-20)29-21(32)15-7-16(23(24,25)26)9-18(8-15)31-11-14(2)27-12-31/h3-12H,1-2H3,(H,29,32)(H,30,33) |
InChI Key |
IYUFHBXMTTXZBE-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C(C=C1)NC(=O)C2=CC(=CC(=C2)N3C=C(N=C3)C)C(F)(F)F)NC(=O)C4=CC=NO4 |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)C2=CC(=CC(=C2)N3C=C(N=C3)C)C(F)(F)F)NC(=O)C4=CC=NO4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.